Cas no 866831-75-6 (2-bromoquinoline-4-carbaldehyde)

2-bromoquinoline-4-carbaldehyde structure
866831-75-6 structure
Product Name:2-bromoquinoline-4-carbaldehyde
CAS No:866831-75-6
MF:C10H6BrNO
MW:236.064741611481
MDL:MFCD08705668
CID:718904
PubChem ID:22832078
Update Time:2025-04-19

2-bromoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxaldehyde,2-bromo-
    • 2-bromoquinoline-4-carbaldehyde
    • 2-BROMOQUINOLINE-4-CARBOXALDEHYDE
    • 4-Quinolinecarboxaldehyde,2-bromo
    • FT-0726944
    • SCHEMBL12990293
    • EN300-339725
    • 866831-75-6
    • SB69643
    • DTXSID20628583
    • DB-081602
    • MDL: MFCD08705668
    • Inchi: 1S/C10H6BrNO/c11-10-5-7(6-13)8-3-1-2-4-9(8)12-10/h1-6H
    • InChI Key: LLFVQQKMECYPGQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C=O)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 234.96300
  • Monoisotopic Mass: 234.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.632
  • Boiling Point: 362.7°C at 760 mmHg
  • Flash Point: 173.1°C
  • Refractive Index: 1.711
  • PSA: 29.96000
  • LogP: 2.80980

2-bromoquinoline-4-carbaldehyde Pricemore >>

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